Cas no 1706442-38-7 (2-(6-chloro-9H-purin-9-yl)propan-1-amine)

• Product Name: 2-(6-chloro-9H-purin-9-yl)propan-1-amine
• CAS No: 1706442-38-7
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• MDL: MFCD29034586
• CID: 5181289
• PubChem ID: 86262729
• Update Time: 2025-10-13

2-(6-chloro-9H-purin-9-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-ethanamine, 6-chloro-β-methyl-
• 2-(6-chloro-9H-purin-9-yl)propan-1-amine

• MDL： MFCD29034586
• Inchi： 1S/C8H10ClN5/c1-5(2-10)14-4-13-6-7(9)11-3-12-8(6)14/h3-5H,2,10H2,1H3
• InChI Key： RZCINSHTWPTJJD-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=C(N=CN=C12)Cl)(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 2-(6-chloro-9H-purin-9-yl)propan-1-amine

Recent Advances in the Study of 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7): A Comprehensive Research Brief

The compound 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical applications. The compound, a purine derivative, has shown promise in modulating key cellular pathways, making it a candidate for further drug development.

Recent studies have highlighted the compound's role as a modulator of adenosine receptors, particularly the A2A subtype, which is implicated in various physiological and pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(6-chloro-9H-purin-9-yl)propan-1-amine exhibits high selectivity and affinity for A2A receptors, suggesting its potential in treating neurodegenerative diseases such as Parkinson's disease. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with the receptor.

In addition to its receptor modulation properties, the compound has been investigated for its anti-inflammatory effects. A preclinical study conducted by researchers at the University of Cambridge in 2024 revealed that 2-(6-chloro-9H-purin-9-yl)propan-1-amine significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammation. These findings open new avenues for the development of anti-inflammatory therapies.

The synthesis of 2-(6-chloro-9H-purin-9-yl)propan-1-amine has also been optimized in recent years. A 2023 paper in Organic Letters described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. The new method employs a palladium-catalyzed cross-coupling reaction, which minimizes byproduct formation and enhances scalability. This advancement is critical for the compound's potential transition from the laboratory to industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of 2-(6-chloro-9H-purin-9-yl)propan-1-amine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts and highlighted the need for multidisciplinary collaboration to overcome these hurdles.

In conclusion, 2-(6-chloro-9H-purin-9-yl)propan-1-amine (CAS: 1706442-38-7) represents a promising candidate for therapeutic development, with demonstrated activity in receptor modulation and anti-inflammatory pathways. Continued research into its mechanism of action, optimized synthesis, and improved delivery systems will be essential for realizing its full potential. The compound's versatility and specificity make it a valuable tool for both basic research and drug discovery in the chemical biology and medicinal chemistry fields.